Cas no 402911-50-6 (2,3-Dihydro-1,4-benzoxathiin-6-ol)

• Product Name: 2,3-Dihydro-1,4-benzoxathiin-6-ol
• CAS No: 402911-50-6
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 3168325
• PubChem ID: 12515910
• Update Time: 2025-08-04

2,3-Dihydro-1,4-benzoxathiin-6-ol Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydrobenzo[b][1,4]oxathiin-6-ol
• 6T-0906
• 402911-50-6
• 2,3-dihydro-1,4-benzoxathiin-6-ol
• AKOS025394000
• YRXYKDKZEOEBCH-UHFFFAOYSA-N
• SCHEMBL5878708
• 2,3-Dihydro-1,4-benzoxathiin-6-ol

• Inchi： 1S/C8H8O2S/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-2,5,9H,3-4H2
• InChI Key： YRXYKDKZEOEBCH-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2OCC1)O

Computed Properties

• Exact Mass: 168.02450067Da
• Monoisotopic Mass: 168.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.8Ų

Additional information on 2,3-Dihydro-1,4-benzoxathiin-6-ol

2,3-Dihydro-1,4-benzoxathiin-6-ol (CAS No. 402911-50-6): A Comprehensive Overview

The compound 2,3-Dihydro-1,4-benzoxathiin-6-ol, identified by the CAS registry number 402911-50-6, is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxathiins, which are known for their diverse biological activities and structural versatility. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and applications.

Benzoxathiins are a group of heterocyclic compounds characterized by a benzene ring fused to a thietane ring containing an oxygen atom. The presence of sulfur in the structure contributes to their distinct chemical properties and reactivity. In the case of 2,3-Dihydro-1,4-benzoxathiin-6-ol, the hydroxyl group at position 6 adds another layer of functional complexity, making it a valuable substrate for further chemical modifications.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have not only improved the yield and purity of the compound but also provided deeper insights into its structural stability and reactivity under various conditions.

The pharmacological potential of 2,3-Dihydro-1,4-benzoxathiin-6-ol has been explored in several recent research articles. Findings suggest that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for drug development in the treatment of chronic inflammatory diseases and oxidative stress-related disorders.

In addition to its pharmacological applications, this compound has shown interesting catalytic properties when used as a ligand in transition metal-catalyzed reactions. Researchers have reported enhanced catalytic efficiency in certain cross-coupling reactions, highlighting its potential in organic synthesis and industrial applications.

The environmental impact of synthesizing and using CAS No. 402911-50-6 has also been a topic of recent concern. Studies have evaluated its biodegradability and toxicity profiles under controlled laboratory conditions. Results indicate that while the compound is moderately biodegradable, further research is needed to fully understand its long-term environmental effects.

In conclusion, 2,3-Dihydro-1,4-benzoxathiin-6-ol (CAS No. 402911-50-6) stands out as a versatile compound with multifaceted applications across chemistry and pharmacology. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in both academic and industrial settings.